Cas no 1411985-64-2 (potassium trifluoro(quinolin-7-yl)boranuide)

Potassium trifluoro(quinolin-7-yl)boranuide is an organoboron reagent featuring a quinolin-7-yl substituent, commonly employed in cross-coupling reactions such as Suzuki-Miyaura couplings. Its trifluoroborate moiety enhances stability, improving handling and storage compared to traditional boronic acids. The quinoline scaffold offers versatility in constructing heterocyclic frameworks, making it valuable in pharmaceutical and materials chemistry. This compound exhibits good solubility in polar organic solvents, facilitating homogeneous reaction conditions. Its robust stability under aerobic and moisture-sensitive conditions reduces the need for stringent inert atmospheres, streamlining synthetic workflows. The potassium counterion further enhances reactivity in transition metal-catalyzed transformations.

potassium trifluoro(quinolin-7-yl)boranuide structure

1411985-64-2 structure

Product Name:potassium trifluoro(quinolin-7-yl)boranuide

CAS No:1411985-64-2

MF:C₉H₆BF₃KN

MW:235.055153369904

MDL:MFCD09993444

CID:2092725

PubChem ID:79019898

Update Time:2025-05-27

potassium trifluoro(quinolin-7-yl)boranuide Chemical and Physical Properties

Names and Identifiers

- Potassium trifluoro(quinolin-7-yl)borate
- Potassium quinoline-7-trifluoroborate
- potassium trifluoro(quinolin-7-yl)boranuide
- AKOS017556370
- Potassiumtrifluoro(quinolin-7-yl)borate
- 1411985-64-2
- EN300-3270715
- potassium;trifluoro(quinolin-7-yl)boranuide
- MDL： MFCD09993444
- Inchi： 1S/C9H6BF3N.K/c11-10(12,13)8-4-3-7-2-1-5-14-9(7)6-8;/h1-6H;/q-1;+1
- InChI Key： LHOHCYSIEGPCTP-UHFFFAOYSA-N
- SMILES： [K+].F[B-](C1C=CC2=CC=CN=C2C=1)(F)F

Computed Properties

Exact Mass: 235.0182453Da
Monoisotopic Mass: 235.0182453Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 212
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9Å²

potassium trifluoro(quinolin-7-yl)boranuide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM127339-1g	potassium trifluoro(quinolin-7-yl)borate	1411985-64-2	95%	1g	$296	2021-08-05
Chemenu	CM127339-1g	potassium trifluoro(quinolin-7-yl)borate	1411985-64-2	95%	1g	$***	2023-03-30
Alichem	A189007257-1g	Potassium trifluoro(quinolin-7-yl)borate	1411985-64-2	95%	1g	400.00 USD	2021-06-01
Enamine	EN300-3270715-0.05g	potassium trifluoro(quinolin-7-yl)boranuide	1411985-64-2	95.0%	0.05g	$419.0	2025-03-18
Enamine	EN300-3270715-0.1g	potassium trifluoro(quinolin-7-yl)boranuide	1411985-64-2	95.0%	0.1g	$439.0	2025-03-18
Enamine	EN300-3270715-0.25g	potassium trifluoro(quinolin-7-yl)boranuide	1411985-64-2	95.0%	0.25g	$459.0	2025-03-18
Enamine	EN300-3270715-0.5g	potassium trifluoro(quinolin-7-yl)boranuide	1411985-64-2	95.0%	0.5g	$479.0	2025-03-18
Enamine	EN300-3270715-1.0g	potassium trifluoro(quinolin-7-yl)boranuide	1411985-64-2	95.0%	1.0g	$499.0	2025-03-18
Enamine	EN300-3270715-2.5g	potassium trifluoro(quinolin-7-yl)boranuide	1411985-64-2	95.0%	2.5g	$978.0	2025-03-18
Enamine	EN300-3270715-5.0g	potassium trifluoro(quinolin-7-yl)boranuide	1411985-64-2	95.0%	5.0g	$1448.0	2025-03-18

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